Cas no 1206987-73-6 (N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1206987-73-6
• MF: C₁₆H₁₄ClN₅O
• MW: 327.768261432648
• CID: 5398378
• Update Time: 2025-07-19

N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-anilino-N-(5-chloro-2-methylphenyl)-2H-triazole-4-carboxamide
• N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H14ClN5O/c1-10-7-8-11(17)9-13(10)19-16(23)14-15(21-22-20-14)18-12-5-3-2-4-6-12/h2-9H,1H3,(H,19,23)(H2,18,20,21,22)
• InChI Key： YAZSMXPTRHMPSN-UHFFFAOYSA-N
• SMILES： N1=C(NC2=CC=CC=C2)C(C(NC2=CC(Cl)=CC=C2C)=O)=NN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide (CAS No: 1206987-73-6)

N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1206987-73-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The structural framework of N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide consists of a triazole core appended with a phenylamino group and a chloro-substituted methylphenyl moiety. This particular arrangement of functional groups suggests a high degree of versatility in terms of biological activity. The presence of the triazole ring is particularly noteworthy, as triazoles are well-documented for their role in various pharmacological applications, including antifungal and antiviral agents.

In recent years, there has been a surge in research focused on developing new derivatives of heterocyclic compounds, particularly those incorporating the triazole scaffold. The compound in question, N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide, represents a promising candidate for further exploration due to its unique structural features. The chloro and methyl substituents on the aromatic ring are expected to influence the compound's electronic properties and thereby its interaction with biological targets.

The phenylamino group at the 5-position of the triazole ring adds another layer of complexity to the molecule's potential biological activity. Phenylamino derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. This suggests that N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide could serve as a valuable scaffold for designing novel drugs targeting various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging these computational tools, scientists have been able to identify potential lead compounds for further experimental validation. N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide has been subjected to virtual screening studies to assess its binding affinity to various protein targets. These studies have revealed promising interactions with enzymes and receptors involved in critical biological pathways.

The synthesis of N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to efficiently assemble the various functional groups present in the compound.

In vitro studies have begun to elucidate the pharmacological profile of N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide. Initial experiments have demonstrated moderate activity against certain enzymatic targets, suggesting potential therapeutic applications. Additionally, preliminary toxicity studies have shown that the compound exhibits acceptable safety margins at relevant concentrations. These findings warrant further investigation into its pharmacokinetic properties and potential clinical utility.

The development of novel pharmaceutical agents is a multi-faceted process that requires careful consideration of both efficacy and safety. N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide, with its unique structural features and promising biological activity, represents a significant step forward in this endeavor. As research continues to uncover new derivatives and analogs with enhanced properties, this compound may emerge as a key player in future therapeutic strategies.

In conclusion, N-(5-chloro-2-methylphenyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide (CAS No: 1206987-73-6)